![molecular formula C15H14N2O B5607501 2-(4-morpholinyl)benzo[cd]indole](/img/structure/B5607501.png)
2-(4-morpholinyl)benzo[cd]indole
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Overview
Description
Synthesis Analysis
The synthesis of indole derivatives, including those related to 2-(4-morpholinyl)benzo[cd]indole, has been extensively studied. Various strategies for indole synthesis have been developed, showcasing the versatility and complexity of approaches available for constructing the indole core. The synthesis methods have evolved over the years, with significant contributions towards the development of enantioselective strategies for the synthesis of oxazinoindoles, which share a similar complexity with our compound of interest. Such methods often emphasize the importance of constructing the indole core fused with other heterocyclic rings, such as the morpholine ring, to yield compounds with potentially interesting bioactive properties (Dupeux & Michelet, 2022).
Molecular Structure Analysis
Indole derivatives, including those with morpholine rings, often feature a complex molecular structure that allows for a diverse range of chemical reactions and properties. The indole core is electron-rich and tends to prefer electrophilic substitution, which is central to many synthetic strategies. The addition of a morpholine ring introduces additional functionality and steric considerations, influencing the molecule's overall reactivity and potential interactions with biological targets (Deka, Deb, & Baruah, 2020).
properties
IUPAC Name |
4-benzo[cd]indol-2-ylmorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O/c1-3-11-4-2-6-13-14(11)12(5-1)15(16-13)17-7-9-18-10-8-17/h1-6H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAFFOYFXCGQCEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=CC=CC4=C3C2=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601327655 |
Source
|
Record name | 4-benzo[cd]indol-2-ylmorpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601327655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
34.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID26659885 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
108155-38-0 |
Source
|
Record name | 4-benzo[cd]indol-2-ylmorpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601327655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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